Cas no 2680778-48-5 (benzyl 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate)

• Product Name: benzyl 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate
• CAS No: 2680778-48-5
• MF: C₁₄H₁₄BrN₃O₂
• MW: 336.18386220932
• CID: 5922617
• PubChem ID: 165936007
• Update Time: 2025-10-30

benzyl 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7021732
• 2680778-48-5
• benzyl 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate

• Inchi： 1S/C14H14BrN3O2/c15-12-8-16-13-9-17(6-7-18(12)13)14(19)20-10-11-4-2-1-3-5-11/h1-5,8H,6-7,9-10H2
• InChI Key： ZACLNIRAKKNMAP-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2CN(C(=O)OCC3C=CC=CC=3)CCN21

Computed Properties

• Exact Mass: 335.02694g/mol
• Monoisotopic Mass: 335.02694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 47.4Ų

Additional information on benzyl 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate

Benzylation of 3-Bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate (CAS No. 2680778-48-5): A Comprehensive Overview

The compound benzyl 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate (CAS No. 2680778-48-5) represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This heterocyclic derivative has garnered considerable attention due to its unique structural features and potential applications in drug development. The benzyl group and the brominated imidazopyrazine core contribute to its versatility, making it a valuable scaffold for further chemical modifications and biological evaluations.

In recent years, the exploration of imidazopyrazine derivatives has been a focal point in synthetic organic chemistry and pharmacology. These compounds are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of the benzyl moiety at the carboxyl position enhances the compound's solubility and stability, facilitating its use in various biochemical assays. Moreover, the presence of a bromine atom at the 3-position provides a reactive site for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings.

The synthesis of benzyl 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate involves a multi-step process that typically begins with the condensation of appropriate precursors to form the imidazopyrazine ring system. Subsequent bromination at the desired position is followed by carboxylation to introduce the benzyl ester group. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The imidazopyrazine core is a privileged scaffold that has been extensively studied for its interaction with various biological targets. For instance, recent studies have highlighted its inhibitory effects on kinases and other enzymes implicated in cancer progression. The benzyl group not only improves pharmacokinetic properties but also serves as a handle for further derivatization to enhance potency and selectivity.

The bromine substituent at the 3-position is particularly noteworthy as it allows for facile introduction of aryl or heteroaryl groups through palladium-catalyzed cross-coupling reactions. This modular approach has been exploited to generate libraries of analogs with tailored biological activities. Such libraries are instrumental in high-throughput screening (HTS) campaigns aimed at identifying novel therapeutic agents.

Recent research has demonstrated the efficacy of benzyl 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate in preclinical models of cancer and inflammation. In vitro studies have shown that it can inhibit the growth of various tumor cell lines by disrupting key signaling pathways. Additionally, its anti-inflammatory properties have been attributed to its ability to modulate cytokine production and immune cell function. These findings underscore its potential as a candidate for further clinical development.

The compound's structural features also make it an attractive candidate for structure-based drug design. Computational modeling techniques have been used to elucidate its interactions with biological targets at an atomic level. This information is crucial for optimizing its binding affinity and minimizing off-target effects. By leveraging these insights, researchers can design more effective derivatives with improved therapeutic profiles.

In conclusion, benzyl 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate (CAS No. 2680778-48-5) represents a promising entity in pharmaceutical research. Its unique structural attributes and demonstrated biological activities position it as a valuable tool for developing novel therapeutic agents. As research in this area continues to evolve, this compound is likely to play an increasingly important role in addressing unmet medical needs.